Cas no 146422-39-1 (2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid hydrochloride)

• Product Name: 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid hydrochloride
• CAS No: 146422-39-1
• MF: C₆H₁₁ClN₂O₂
• MW: 178.616740465164
• MDL: MFCD20645214
• CID: 4601355
• PubChem ID: 70342450
• Update Time: 2025-08-05

2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid hydrochloride

• MDL： MFCD20645214
• Inchi： 1S/C6H10N2O2.ClH/c7-5-4(6(9)10)2-1-3-8-5;/h4H,1-3H2,(H2,7,8)(H,9,10);1H
• InChI Key： XXXQDWQNAKKGDU-UHFFFAOYSA-N
• SMILES： C1(N)=NCCCC1C(O)=O.[H]Cl

Additional information on 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid hydrochloride

Introduction to 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid hydrochloride (CAS No. 146422-39-1)

2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid hydrochloride, identified by the CAS number 146422-39-1, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the tetrahydropyridine class, a structural motif widely recognized for its pharmacological relevance. The presence of both amino and carboxylic acid functional groups, coupled with the hydrochloride salt form, enhances its solubility and bioavailability, making it a valuable intermediate in synthetic chemistry and medicinal applications.

The tetrahydropyridine scaffold is a privileged structure in drug design due to its ability to interact with biological targets such as enzymes and receptors. Compounds featuring this motif have been extensively studied for their potential in treating various therapeutic areas, including neurological disorders, cardiovascular diseases, and infectious diseases. The specific substitution pattern in 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid hydrochloride contributes to its unique chemical properties and biological activity.

In recent years, there has been growing interest in the development of novel tetrahydropyridine derivatives as pharmacological agents. Research has demonstrated that modifications within the tetrahydropyridine core can significantly alter the pharmacokinetic and pharmacodynamic profiles of compounds. The 3-carboxylic acid hydrochloride moiety in this molecule not only influences its solubility but also provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid hydrochloride is its potential application in the synthesis of bioactive molecules. The compound has been utilized as a key intermediate in the preparation of drugs targeting central nervous system disorders. For instance, derivatives of tetrahydropyridine have shown promise in treating conditions such as depression and Parkinson's disease by modulating neurotransmitter pathways. The amino group in this compound allows for further functionalization, enabling researchers to explore new chemical entities with enhanced therapeutic efficacy.

The hydrochloride salt form of 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid hydrochloride enhances its stability and bioavailability, making it a preferred choice for pharmaceutical formulations. This salt form improves solubility in aqueous solutions, facilitating its use in oral and intravenous drug delivery systems. Additionally, the carboxylic acid group provides a handle for conjugation with other biomolecules or drugs through esterification or amidation reactions, expanding its utility in combinatorial chemistry and drug development.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of tetrahydropyridine-based drugs. Molecular modeling studies have identified key interactions between 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid hydrochloride and target proteins, providing insights into its mechanism of action. These studies have highlighted the compound's potential as a scaffold for developing next-generation therapeutics with improved selectivity and reduced side effects.

The synthesis of 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid hydrochloride involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. The use of advanced catalytic systems has improved the efficiency of these synthetic processes while minimizing environmental impact. Green chemistry principles have been increasingly applied to develop sustainable methods for producing this compound on an industrial scale.

In conclusion,2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid hydrochloride (CAS No. 146422-39-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable building block for drug discovery efforts targeting neurological disorders among other therapeutic areas. As research continues to uncover new applications for tetrahydropyridine derivatives,this compound is poised to play an increasingly important role in the development of innovative treatments.